Cas no 2092066-12-9 (6-(5-Bromofuran-2-yl)pyrimidin-4-ol)

• Product Name: 6-(5-Bromofuran-2-yl)pyrimidin-4-ol
• CAS No: 2092066-12-9
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 5056106
• Update Time: 2025-10-24

6-(5-Bromofuran-2-yl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-(5-bromofuran-2-yl)pyrimidin-4-ol
• 4-(5-bromofuran-2-yl)-1H-pyrimidin-6-one
• 6-(5-Bromofuran-2-yl)pyrimidin-4-ol

• Inchi： 1S/C8H5BrN2O2/c9-7-2-1-6(13-7)5-3-8(12)11-4-10-5/h1-4H,(H,10,11,12)
• InChI Key： KIFXSHSWAAGWCV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=CC(NC=N2)=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 288
• XLogP3: 1
• Topological Polar Surface Area: 54.6

Additional information on 6-(5-Bromofuran-2-yl)pyrimidin-4-ol

6-(5-Bromofuran-2-yl)pyrimidin-4-ol: A Comprehensive Overview

The compound 6-(5-Bromofuran-2-yl)pyrimidin-4-ol (CAS No. 2092066-12-9) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure featuring a pyrimidine ring substituted with a brominated furan moiety, has garnered attention due to its versatile properties and applications. In this article, we will delve into the structural features, synthesis methods, pharmacological activities, and recent advancements associated with this compound.

Structural Insights and Synthesis Methods

The molecular structure of 6-(5-Bromofuran-2-yl)pyrimidin-4-ol consists of a pyrimidine ring system with a hydroxyl group at the 4-position and a 5-bromo-furan substituent at the 6-position. This arrangement imparts the molecule with unique electronic and steric properties, making it amenable to various chemical transformations. The synthesis of this compound typically involves multi-step reactions, often starting from readily available starting materials such as furan derivatives and pyrimidine precursors.

Recent studies have explored novel synthetic routes to improve the efficiency and scalability of 6-(5-Bromofuran-2-yl)pyrimidin-4-ol production. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Additionally, the use of environmentally friendly solvents and catalysts has been reported, aligning with the growing demand for sustainable chemical processes.

Pharmacological Activities and Therapeutic Potential

6-(5-Bromofuran-2-yl)pyrimidin-4-ol has demonstrated promising pharmacological activities in preclinical studies. One of its notable properties is its ability to modulate key cellular signaling pathways, which has implications in the treatment of various diseases. For example, recent research has highlighted its potential as an anti-tumor agent due to its ability to inhibit the proliferation of cancer cells while sparing normal cells.

Moreover, this compound has shown anti-inflammatory properties, suggesting its potential application in inflammatory diseases such as arthritis and neurodegenerative disorders. The presence of the brominated furan moiety is believed to contribute significantly to these bioactivities by enhancing the molecule's ability to interact with target proteins.

Applications in Drug Discovery and Development

The versatility of 6-(5-Bromofuran-2-yli pyrimidin -4 -ol) makes it an attractive candidate for drug discovery efforts. Its structural features allow for further functionalization, enabling researchers to explore its potential in diverse therapeutic areas. For instance, ongoing studies are investigating its role as a lead compound for developing novel anti-cancer agents.

In addition to its therapeutic applications, this compound is also being explored for its potential in diagnostic applications. Its ability to bind selectively to certain biomarkers makes it a promising candidate for the development of biosensors and imaging agents.

Recent Research Advances

The scientific community has made significant strides in understanding the properties and applications of 6-(5-Bromofuran -2 -yli pyrimidin -4 -ol). Recent research has focused on optimizing its bioavailability through structural modifications, enhancing its suitability for systemic administration.

Furthermore, computational studies have provided valuable insights into the molecular interactions that underpin its pharmacological activities. These studies have utilized advanced modeling techniques to predict binding affinities and identify potential off-target effects.

Conclusion

In summary, 6-(5-Bromofuran -2 -yli pyrimidin -4 -ol) (CAS No. 2092066 -1 1 9) is a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with promising pharmacological activities, positions it as a valuable asset in drug discovery and development efforts.